![molecular formula C15H15NO3 B1361867 3-(Morpholin-4-ylcarbonyl)-2-naphthol CAS No. 3692-67-9](/img/structure/B1361867.png)
3-(Morpholin-4-ylcarbonyl)-2-naphthol
Overview
Description
“3-(Morpholin-4-ylcarbonyl)-2-naphthol” is a chemical compound with the empirical formula C15H15NO3 . It is a solid substance . The CAS number for this compound is 3692-67-9 .
Molecular Structure Analysis
The molecular weight of “this compound” is 257.28 . The SMILES string representation is O=C(N1CCOCC1)C2=CC3=CC=CC=C3C=C2O .Physical And Chemical Properties Analysis
“this compound” is a solid substance . Its molecular weight is 257.28 . The compound has a CAS number of 3692-67-9 .Scientific Research Applications
Catalysis and Chemical Reactions
- 3-(Morpholin-4-ylcarbonyl)-2-naphthol has been utilized as a novel efficient N–O ligand in the palladium-catalyzed Mizoroki–Heck reaction, facilitating the reaction in neat water without the need for an inert atmosphere and allowing for moderate to excellent yields. This system is also notable for its reusability (Wang et al., 2013).
Synthesis and Molecular Structure
- The compound has been synthesized via a one-pot process combining 4-bromobenzaldehyde, 2-naphthol, and morpholine. Its structure features a morpholine ring in a chair conformation and an intramolecular O—H⋯N hydrogen bond (Zhao, 2012).
- Another study also reported the synthesis of 1-Morpholinomethyl-2-naphthol as a product of a Mannich reaction, emphasizing its stable crystal structure facilitated by an intramolecular O—H⋯N hydrogen bond (Ma et al., 2005).
Photochromic Properties
- Research into the photochromic properties of certain naphthopyran compounds included a focus on 3,3-diphenyl-6-morpholino-3H-naphtho[2,1-b]pyran, highlighting its potential in photochromic materials due to its significant ΔOD in colored form, which is crucial for such applications (Wang et al., 2011).
Mannich Reaction Studies
- The Mannich reaction of 2-naphthol with morpholine has been explored, leading to compounds like 1-(morpholinomethyl) compound, which also derives from 2-hydroxy-1-naphthoic acid. These studies extend to transformations of these Mannich compounds (Mori et al., 1964).
Chemical Sensor Development
- A morpholine-type naphthalimide sensor was developed for detecting trivalent metal ions (Fe3+, Al3+, Cr3+) in living cells. This lysosome-targetable fluorescent probe, due to the morpholine component, exhibited low cytotoxicity and effective imaging capabilities for these ions in cellular environments (Ye et al., 2019).
Fluorescence Studies
- The synthesis of a morpholine substituted methyl 3-hydroxy-2-naphthoate revealed its potential as a fluorescence sensor for detecting Cu2+ and Ni2+ ions, with the ability for digital encoding using metal complexes (Sahoo et al., 2019).
Safety and Hazards
Mechanism of Action
Target of Action
Compounds with similar structures have been found to interact withIntegrin alpha-L and Cathepsin F . These proteins play crucial roles in various biological processes, including cell adhesion and immune response.
Mode of Action
This could potentially alter cellular processes, such as signal transduction pathways .
properties
IUPAC Name |
(3-hydroxynaphthalen-2-yl)-morpholin-4-ylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO3/c17-14-10-12-4-2-1-3-11(12)9-13(14)15(18)16-5-7-19-8-6-16/h1-4,9-10,17H,5-8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UIBXWHOZQBESMO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCN1C(=O)C2=CC3=CC=CC=C3C=C2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80353460 | |
Record name | 3-(morpholin-4-ylcarbonyl)-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
257.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3692-67-9 | |
Record name | 3-(morpholin-4-ylcarbonyl)-2-naphthol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80353460 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3692-67-9 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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